1-(4-butylphenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(4-butylphenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C18H22N6OS/c1-4-6-7-13-8-10-14(11-9-13)24-12(3)16(21-23-24)17(25)19-18-22-20-15(5-2)26-18/h8-11H,4-7H2,1-3H3,(H,19,22,25)
• InChI Key: LSSFZXFSGFMLAQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NC3=NN=C(S3)CC)C
• Molecular Formula: C18H22N6OS
• DSSTOX Substance ID: DTXSID301119572
• Molecular Weight: 370.5 g/mol
• CAS RN: 904813-71-4

Description

The compound "1-(4-butylphenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide" involves chemical structures such as thiadiazole and triazole, which are notable for their significance in creating substances with potential biological activity. This compound represents a fusion of these moieties, suggesting a framework that might offer unique chemical and physical properties.

Synthesis Analysis

Synthesis typically involves several steps, starting from basic building blocks such as phenyl derivatives and ethylated thiadiazoles. The process could involve condensation reactions, cyclization, and functional group transformations to integrate the butylphenyl, ethyl-thiadiazol, and methyl-triazole components into one molecule. Although direct references to this exact compound's synthesis are not available, similar compounds are synthesized through methods like hydrazinolysis, nucleophilic addition, and cyclization reactions (Hotsulia & Fedotov, 2019; Popiołek et al., 2012).

Molecular Structure Analysis

The molecular structure of compounds similar to the target is characterized by X-ray crystallography, revealing details like bond lengths, angles, and molecular conformations. These structures often exhibit hydrogen bonding and other intermolecular interactions, contributing to their stability and solid-state packing (Wawrzycka-Gorczyca & Siwek, 2011).